Cas no 33256-34-7 (N,N'-benzene-1,4-diyldimethanesulfonamide)

N,N'-benzene-1,4-diyldimethanesulfonamide structure
33256-34-7 structure
Product Name:N,N'-benzene-1,4-diyldimethanesulfonamide
CAS No:33256-34-7
MF:C8H12N2O4S2
MW:264.321879386902
CID:917771
PubChem ID:292840
Update Time:2025-04-19

N,N'-benzene-1,4-diyldimethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N'-benzene-1,4-diyldimethanesulfonamide
    • N,N'-p-phenylenebis(methacrylamide); N,N'-p-phenylene-bis-methacrylamide; 1,4-Bis-methacryloylamino-benzol; N,N'-dimethacryloyl 1,4-diaminobenzene; CTK0E3677; N,N'-p-Phenylen-bis-methacrylamid; SureCN439393; 2-Propenamide, N,N'-1,4-phenylenebis[2-methyl-; 17695-45-3; 1,4-Bis-methansulfonylamino-benzol; N,N'-p-Phenylendimethansulfonamid; N,N'-bis(methylsulfonyl)-p-phenylenediamine; N,N'-p-phenylene-bis-methanesulfonamide; N,N'-p-Phenylen
    • DS-011611
    • DTXSID60954898
    • Oprea1_217058
    • SR-01000239495-1
    • N-{4-[(methylsulfonyl)amino]phenyl}methanesulfonamide
    • 33256-34-7
    • SCHEMBL12054668
    • N,N'-(1,4-Phenylene)dimethanesulfonamide
    • NSC159014
    • STK981634
    • N,N'-(benzene-1,4-diyl)dimethanesulfonamide
    • AH-357/03430016
    • Z56113896
    • N-(4-METHANESULFONAMIDOPHENYL)METHANESULFONAMIDE
    • SR-01000239495
    • Methanesulfonamide, N,N'-1,4-phenylenebis-
    • NSC-159014
    • N-(4-Methanesulfonylamino-phenyl)-methanesulfonamide
    • N-[4-(methanesulfonamido)phenyl]methanesulfonamide
    • AKOS001036939
    • Inchi: 1S/C8H12N2O4S2/c1-15(11,12)9-7-3-5-8(6-4-7)10-16(2,13)14/h3-6,9-10H,1-2H3
    • InChI Key: RHDAIYGGSBJXBM-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=CC(=CC=1)NS(C)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 264.02396
  • Monoisotopic Mass: 264.02384922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 92.34
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